Cas no 5544-24-1 (2-amino-3-methoxy-4-methyl-Benzoic acid methyl ester)

• Product Name: 2-amino-3-methoxy-4-methyl-Benzoic acid methyl ester
• CAS No: 5544-24-1
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2129251
• PubChem ID: 14543061
• Update Time: 2025-08-04

2-amino-3-methoxy-4-methyl-Benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methoxy-4-methyl-Benzoic acid methyl ester
• methyl 2-amino-3-methoxy-4-methylbenzoate
• DTXSID00561464
• XVLLLUHQLBAQGR-UHFFFAOYSA-N
• G11766
• 5544-24-1
• AKOS015890959
• DTXCID30512242
• SCHEMBL559831
• methyl2-amino-3-methoxy-4-methylbenzoate
• DB-071995

• Inchi： 1S/C10H13NO3/c1-6-4-5-7(10(12)14-3)8(11)9(6)13-2/h4-5H,11H2,1-3H3
• InChI Key： XVLLLUHQLBAQGR-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C(=O)OC)C=CC=1C)N

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 298.516 °C at 760 mmHg
• Flash Point: 131.387 °C

Additional information on 2-amino-3-methoxy-4-methyl-Benzoic acid methyl ester

Introduction to 2-Amino-3-Methoxy-4-Methylbenzoic Acid Methyl Ester (CAS No. 5544-24-1)

2-Amino-3-methoxy-4-methylbenzoic acid methyl ester (CAS No. 5544-24-1) is a versatile organic compound with a wide range of applications in the fields of pharmaceuticals, chemical synthesis, and materials science. This compound, characterized by its unique structural features, has garnered significant attention in recent years due to its potential in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

2-Amino-3-methoxy-4-methylbenzoic acid methyl ester is a derivative of benzoic acid with an amino group at the 2-position, a methoxy group at the 3-position, and a methyl group at the 4-position. The presence of these functional groups imparts unique chemical properties to the molecule. The amino group can participate in hydrogen bonding and other intermolecular interactions, making it useful in various synthetic transformations. The methoxy group provides electron-donating effects, enhancing the reactivity of the molecule. The methyl group adds steric bulk and influences the overall conformation of the molecule.

The molecular formula of 2-amino-3-methoxy-4-methylbenzoic acid methyl ester is C11H13NO3, with a molecular weight of approximately 207.23 g/mol. It is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-amino-3-methoxy-4-methylbenzoic acid methyl ester can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 2-amino-3-methoxy-4-methylbenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction proceeds via a Fischer esterification mechanism and yields high purity products under optimized conditions.

Another approach involves the condensation of 3-methoxy-4-methylbenzaldehyde with an appropriate amine followed by esterification. This method allows for greater control over the substitution pattern and can be adapted to produce derivatives with different substituents at various positions on the benzene ring.

Applications in Pharmaceutical Research

2-Amino-3-methoxy-4-methylbenzoic acid methyl ester has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. Recent studies have explored its biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In another study, researchers investigated the anticancer potential of 2-amino-3-methoxy-4-methylbenzoic acid methyl ester. The results showed that it could induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could serve as a valuable scaffold for developing novel anticancer agents.

Molecular Modeling and Structure-Activity Relationships (SAR)

Molecular modeling techniques have been employed to understand the structure-activity relationships (SAR) of 2-amino-3-methoxy-4-methylbenzoic acid methyl ester. Computational studies have revealed that the amino group plays a crucial role in binding to target proteins, while the methoxy and methyl groups contribute to the overall hydrophobicity and lipophilicity of the molecule. These insights have guided the design of more potent analogs with improved pharmacological profiles.

Potential Applications in Materials Science

Beyond its pharmaceutical applications, 2-amino-3-methoxy-4-methylbenzoic acid methyl ester has also found use in materials science. Its unique chemical structure makes it suitable for applications in polymer chemistry, where it can serve as a monomer or cross-linking agent to enhance the mechanical properties and thermal stability of polymers. Additionally, it has been explored as a functional additive in coatings and adhesives due to its ability to improve adhesion and resistance to environmental factors.

Safety Considerations

While 2-amino-3-methoxy-4-methylbenzoic acid methyl ester is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Personal protective equipment such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks. Additionally, proper ventilation should be maintained to prevent inhalation of vapors or dust particles.

Conclusion

In conclusion, 2-amino-3-methoxy-4-methylbenzoic acid methyl ester (CAS No. 5544-24-1) is a multifaceted organic compound with significant potential in various scientific fields. Its unique chemical structure endows it with valuable properties that make it suitable for applications ranging from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.